Cas no 155657-19-5 (Ez,z)-2-(2-benzyloxycarbonylamino-4-thiazol)-4-(3-methyl-2-butenyloxycarbonyl)-2-butenoicacid)

• Product Name: Ez,z)-2-(2-benzyloxycarbonylamino-4-thiazol)-4-(3-methyl-2-butenyloxycarbonyl)-2-butenoicacid
• CAS No: 155657-19-5
• MF: C₂₁H₂₂N₂O₆S
• MW: 430.474184513092
• CID: 65417
• PubChem ID: 13671444
• Update Time: 2025-04-18

Ez,z)-2-(2-benzyloxycarbonylamino-4-thiazol)-4-(3-methyl-2-butenyloxycarbonyl)-2-butenoicacid Chemical and Physical Properties

Names and Identifiers

• (E,Z)-2-(2-Benzyloxycarbonylamino-4-thiazol)-4-(3-methyl-2-butenyloxycarbonyl)-2-butenoic acid
• 2-(2-(((Benzyloxy)carbonyl)amino)thiazol-4-yl)-5-((3-methylbut-2-en-1-yl)oxy)-5-oxopent-2-enoic acid
• AKOS025149354
• (Z)-2-(2-(((Benzyloxy)carbonyl)amino)thiazol-4-yl)-5-((3-methylbut-2-en-1-yl)oxy)-5-oxopent-2-enoic acid
• 5-(3-methylbut-2-enoxy)-5-oxo-2-[2-(phenylmethoxycarbonylamino)-1,3-thiazol-4-yl]pent-2-enoic acid
• 155657-19-5
• SCHEMBL14866313
• 115065-79-7
• 2-Pentenedioic acid, 2-[2-[[(phenylmethoxy)carbonyl]amino]-4-thiazolyl]-, 5-(3-methyl-2-buten-1-yl) ester
• Ez,z)-2-(2-benzyloxycarbonylamino-4-thiazol)-4-(3-methyl-2-butenyloxycarbonyl)-2-butenoicacid
• CS-M0759
• A803368
• 102199-30-4
• 2-(2-Benzyloxycarbonylaminothiazol-4-yl)-4-(3-methyl-2-butenyloxycarbonyl)-2-butenoicacid
• 2-[2-(benzyloxycarbonylamino)thiazol-4-yl]-5-(3-methylbut-2-enoxy)-5-oxo-pent-2-enoic acid
• AKOS015897006
• (Z)-5-(3-methylbut-2-enoxy)-5-oxo-2-[2-(phenylmethoxycarbonylamino)-1,3-thiazol-4-yl]pent-2-enoic acid

• Inchi： 1S/C21H22N2O6S/c1-14(2)10-11-28-18(24)9-8-16(19(25)26)17-13-30-20(22-17)23-21(27)29-12-15-6-4-3-5-7-15/h3-8,10,13H,9,11-12H2,1-2H3,(H,25,26)(H,22,23,27)/b16-8-
• InChI Key： QSJNRPJXKFDFPH-PXNMLYILSA-N
• SMILES： S1C=C(/C(/C(=O)O)=C/CC(=O)OC/C=C(\C)/C)N=C1NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 430.11985760g/mol
• Monoisotopic Mass: 430.11985760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 11
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 143Ų

Experimental Properties

• PSA: 146.55000
• LogP: 4.27290